Cas no 10031-25-1 (Chromium bromide(CrBr3))

• Product Name: Chromium bromide(CrBr3)
• CAS No: 10031-25-1
• MF: Br₃Cr
• MW: 291.708099365234
• CID: 208791
• PubChem ID: 5155129
• Update Time: 2025-11-02

Chromium bromide(CrBr3) Chemical and Physical Properties

Names and Identifiers

• Chromium bromide(CrBr3)
• CHROMIUM BROMIDE
• Chromium(III) bromide
• AG-D-05050
• AR-1I2315
• Chrom(III)-bromid
• chromic bromide
• Chromium tribromide
• chromium(3+) tribromide
• CTK3J8772
• Einecs 233-088-6
• Chromium(IV)bromide
• Chromium(Ⅲ) bromide
• Chromium(III) tribromide
• chromiumbromide(crbr3)
• Chromium(III) bromide, anhydrous flakes, 99%
• Chromium bromide (CrBr3)
• 10031-25-1
• Q423619
• Chromium Bromatum
• Chromium(III) Bromide Powder
• Tribromochromium
• WZB719DDER
• CrBr3
• chromium(3+);tribromide
• UNII-WZB719DDER
• DTXSID40905343

• Inchi： 1S/3BrH.Cr/h3*1H;/q;;;+3/p-3
• InChI Key： UZDWIWGMKWZEPE-UHFFFAOYSA-K
• SMILES： Br[Cr](Br)Br

Computed Properties

• Exact Mass: 290.693478
• Monoisotopic Mass: 288.695525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 4.680
• Melting Point: 1130°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: hygroscopic
• LogP: 2.53680

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal bromides

Additional information on Chromium bromide(CrBr3)

Introduction to Chromium bromide (CrBr3) and Its Applications in Modern Chemistry

Chromium bromide (CrBr3), with the CAS number 10031-25-1, is a chemical compound that has garnered significant attention in the field of inorganic chemistry and materials science. This trihalide salt of chromium is known for its unique electronic and magnetic properties, making it a valuable material in various scientific and industrial applications. The compound's structure, composition, and reactivity have been extensively studied, leading to a deeper understanding of its potential uses in catalysis, luminescence, and as a precursor for more complex chromium-based materials.

The synthesis of Chromium bromide (CrBr3) typically involves the reaction of chromium metal or its oxide with bromine or hydrobromic acid under controlled conditions. The purity of the final product is crucial, as impurities can significantly affect its properties. Advanced purification techniques, such as recrystallization and sublimation, are often employed to achieve high-purity CrBr3. Recent advancements in synthetic methodologies have enabled the production of Chromium bromide (CrBr3) with tailored properties, opening new avenues for its application in cutting-edge technologies.

In recent years, Chromium bromide (CrBr3) has been explored as a potential catalyst in organic synthesis. Its ability to facilitate various reactions, including cross-coupling and oxidation processes, has made it a topic of interest for researchers seeking efficient and sustainable chemical transformations. Studies have shown that CrBr3 can act as a homogeneous catalyst, offering high selectivity and yield in certain reactions. This has significant implications for the development of greener chemical processes, aligning with the growing demand for environmentally friendly alternatives.

The electronic properties of Chromium bromide (CrBr3) also make it suitable for applications in optoelectronic devices. The compound's ability to emit light when excited by energy makes it a candidate for use in light-emitting diodes (LEDs) and other luminescent materials. Research has demonstrated that CrBr3 can be incorporated into thin films and nanoparticles, enhancing its luminescent properties. These findings suggest potential uses in display technologies and sensors where efficient light emission is crucial.

In addition to its catalytic and luminescent properties, Chromium bromide (CrBr3) has been investigated for its magnetic characteristics. The compound exhibits antiferromagnetic behavior at room temperature, which makes it interesting for use in magnetic storage devices and spintronics. Researchers are exploring ways to manipulate the magnetic properties of CrBr3 by tuning its crystal structure or doping it with other elements. Such modifications could lead to novel applications in data storage and processing technologies.

The role of Chromium bromide (CrBr3) as a precursor for more complex chromium compounds cannot be overstated. It serves as a building block for synthesizing various chromium-based materials with tailored functionalities. For instance, researchers have used CrBr3 to prepare chromium complexes that exhibit unique photophysical properties. These complexes have potential applications in solar cells and photocatalysis, contributing to the development of renewable energy solutions.

The versatility of Chromium bromide (CrBr3) extends to its use in coordination chemistry. The compound can form coordination complexes with various ligands, leading to a wide range of structures and properties. These complexes have been studied for their potential use as catalysts, sensors, and even pharmaceuticals. The ability to design and synthesize these complexes with specific functionalities highlights the importance of CAS no 10031-25-1 in advancing our understanding of coordination chemistry.

The future prospects of Chromium bromide (CrBr3) are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of the compound's properties continues to grow, so does its potential impact on various industries. Whether it is used as a catalyst, luminescent material, or magnetic component, C Chromium bromide (CrBr3) presents a wealth of opportunities for innovation and discovery.